Cas no 406224-63-3 (4-Amino-2,1,3-benzothiadiazole-7-carbonitrile)

• Product Name: 4-Amino-2,1,3-benzothiadiazole-7-carbonitrile
• CAS No: 406224-63-3
• MF: C₇H₄N₄S
• MW: 176.19845867157
• CID: 2641442
• PubChem ID: 23395159
• Update Time: 2025-04-21

4-Amino-2,1,3-benzothiadiazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13199488
• 7-Aminobenzo[c][1,2,5]thiadiazole-4-carbonitrile
• 406224-63-3
• DB-186501
• 7-Amino-2,1,3-benzothiadiazole-4-carbonitrile
• 4-Amino-2,1,3-benzothiadiazole-7-carbonitrile

• Inchi： 1S/C7H4N4S/c8-3-4-1-2-5(9)7-6(4)10-12-11-7/h1-2H,9H2
• InChI Key： ZDUVZZXETOSKLX-UHFFFAOYSA-N
• SMILES： S1N=C2C(C#N)=CC=C(C2=N1)N

Computed Properties

• Exact Mass: 176.01566732Da
• Monoisotopic Mass: 176.01566732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų